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Compound of Interest

Compound Name: (S)-1-Boc-3-aminopiperidine

Cat. No.: B1299793

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure aminopiperidines, crucial building blocks for many
pharmaceuticals, is a significant challenge in medicinal chemistry. Traditional chemical
methods often involve multiple steps, harsh reaction conditions, and the need for extensive
protecting group strategies. Biocatalysis, utilizing multi-enzyme cascades, offers an elegant
and sustainable alternative, enabling the synthesis of complex chiral aminopiperidines in a
single pot under mild conditions.[1][2][3] This document provides detailed application notes and
protocols for several established multi-enzyme cascades for the synthesis of various
substituted aminopiperidines.

Chemoenzymatic Dearomatization of Pyridines for
Chiral 3- and 3,4-Substituted Piperidines

This approach combines chemical activation with a biocatalytic cascade for the asymmetric
dearomatization of pyridines, yielding stereo-defined 3- and 3,4-substituted piperidines. This
strategy has been successfully applied to the synthesis of key intermediates for the
antipsychotic drugs Preclamol and OSU-6162, as well as the ovarian cancer therapeutic
Niraparib.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Multi-Enzyme Cascades for the Synthesis of
Aminopiperidines: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1299793#multi-enzyme-cascades-for-
synthesizing-aminopiperidines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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